Cas no 2098015-44-0 (1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2098015-44-0
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 5046129
• Update Time: 2025-07-25

1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole
• 1-(pyrrolidin-2-ylmethyl)-3-thiophen-3-ylpyrazole
• 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole

• Inchi： 1S/C12H15N3S/c1-2-11(13-5-1)8-15-6-3-12(14-15)10-4-7-16-9-10/h3-4,6-7,9,11,13H,1-2,5,8H2
• InChI Key： IMVFKASWHARUGP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CN(CC2CCCN2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1

Additional information on 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole

Introduction to 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole (CAS No. 2098015-44-0)

1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity and synthetic versatility. The compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry, combined with a pyrrolidine moiety and a thiophene ring. This unique arrangement of nitrogen- and sulfur-containing heterocycles makes it an attractive candidate for further exploration in drug discovery and development.

The molecular structure of 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole (CAS No. 2098015-44-0) exhibits a high degree of functional diversity, which can be attributed to the presence of multiple reactive sites. The pyrrolidine group, for instance, introduces a chiral center that could be exploited for the development of enantiomerically pure drugs. Additionally, the thiophene ring contributes to the compound's aromaticity and electronic properties, which may influence its interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The pyrazole core is particularly relevant in this context, as it has been shown to exhibit inhibitory activity against various enzymes and receptors. For example, derivatives of pyrazole have been investigated for their potential to inhibit cyclooxygenase (COX) enzymes, which play a key role in the production of prostaglandins involved in inflammation.

Moreover, the thiophene moiety in 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole adds another layer of complexity to its pharmacological profile. Thiophene derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two heterocyclic systems suggests that this compound may possess multiple modes of action, making it a promising candidate for therapeutic applications.

Recent studies have also highlighted the importance of structure-based drug design in optimizing the biological activity of heterocyclic compounds. Computational modeling techniques, such as molecular docking and quantum mechanics calculations, have been employed to predict the binding affinity and interactions of 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole with target proteins. These studies have provided valuable insights into the structural features that contribute to its potency and selectivity.

The synthesis of 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazole-thiophene bridge and the introduction of the pyrrolidine group. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular architectures more efficiently than ever before.

From a pharmacological perspective, one of the most exciting aspects of 1-(Pyrrolidin-2-ylmethyl)-3-(thiophen-3-yl)-1H-pyrazole is its potential to serve as a lead compound for drug development. Preclinical studies have demonstrated that structurally related compounds can modulate various signaling pathways involved in disease progression. For instance, pyrazole derivatives have been shown to inhibit kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and apoptosis induction.

The presence of both nitrogen and sulfur atoms in the molecule also suggests that it may exhibit metal-binding properties. Thiols are known to coordinate with metal ions such as copper and zinc, which are involved in numerous enzymatic reactions. This property could be exploited for the development of metal chelation therapy or targeted drug delivery systems.

In conclusion, 1-(Pyrrolidin-2 - ylmethyl) - 3 - (thiophen - 3 - yl) - 1H - pyrazole (CAS No . 2098015 - 44 - 0 ) is a structurally diverse compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive candidate for further exploration , particularly in the development of novel therapeutic agents targeting inflammation , cancer , and neurodegenerative diseases . Continued investigation into its biological activity , synthetic pathways , and pharmacological mechanisms will likely yield valuable insights into its future applications . p >